5-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(2,6-dimethylmorpholin-4-yl)-2-oxoethyl]sulfanyl-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H28N4O4S/c1-6-7-14-8-21-18-16(19(26)23(5)20(27)22(18)4)17(14)29-11-15(25)24-9-12(2)28-13(3)10-24/h8,12-13H,6-7,9-11H2,1-5H3
• InChI Key: PKIWTRKAJQMJRA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CN=C2C(=C1SCC(=O)N3CC(OC(C3)C)C)C(=O)N(C(=O)N2C)C
• Molecular Formula: C20H28N4O4S
• Molecular Weight: 420.5 g/mol
• CAS No.: 899748-11-9

Description

5-((2-(2,6-dimethylmorpholino)-2-oxoethyl)thio)-1,3-dimethyl-6-propylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Applications

• Novel heterocyclic compounds derived from visnagenone and khellinone, including thiazolopyrimidines and oxadiazepines, have been synthesized and evaluated for their anti-inflammatory and analgesic activities. These compounds showed significant inhibitory activity on cyclooxygenase-2 (COX-2) selectivity, demonstrating potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Photophysical Properties and Sensing Applications

• Pyrimidine-phthalimide derivatives have been developed for pH-sensing applications. These compounds exhibit solid-state fluorescence emission and positive solvatochromism, indicating their potential in developing novel colorimetric pH sensors and logic gates (Yan et al., 2017).

DNA Binding and Cytotoxicity

• Mixed-ligand copper(II) complexes, including those with pyrimidine derivatives, have been synthesized and characterized for their DNA binding and cleavage capabilities. These complexes demonstrated partial intercalation with DNA and showed cytotoxicity against cervical cancer cell lines, highlighting their potential in cancer therapy (Barve et al., 2009).

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Mechanism of Action

Target of Action

Thienopyrimidine derivatives, which this compound is a part of, are known to inhibit various enzymes and pathways . They are structural analogs of purines and have been found to have various biological activities .

Mode of Action

Thienopyrimidine derivatives have been found to inhibit various enzymes and pathways . They are often used as kinase inhibitors, which are crucial in the progression of cancer . By inhibiting these kinases, they can potentially halt the proliferation and differentiation of cancer cells .

Biochemical Pathways

Thienopyrimidine derivatives have been found to inhibit various enzymes and pathways, including protein kinases (pks) . PKs play key roles in several signal transduction pathways, which can lead to metastasis and drug resistance .

Pharmacokinetics

A related compound demonstrated good oral pharmacokinetic properties with a bioavailability value of 453% when administered at a dose of 25 mg/kg in rats .

Result of Action

Thienopyrimidine derivatives have been found to have significant cytotoxic activities against various cancer cell lines .